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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B12375719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of C.I. Mordant
Orange 29 in combination with other histological dyes. The focus is on its application within

polychromatic staining techniques, particularly trichrome methods, which are essential for the

differential visualization of tissue components.

Introduction to C.I. Mordant Orange 29 in Histology
C.I. Mordant Orange 29, also identified as Alizarin Yellow R (C.I. 14030), is an azo dye.[1][2][3]

In histological applications, mordant dyes are used in conjunction with a metal salt (a mordant)

to form a dye-mordant complex, which then binds to tissue components. This process

enhances the specificity and stability of the stain.

While less commonly specified in standard protocols than other orange dyes like Orange G,

C.I. Mordant Orange 29's properties as an acid dye make it a suitable candidate for

counterstaining cytoplasm, muscle, and erythrocytes in various trichrome staining methods.

Trichrome stains are invaluable in pathology and research for their ability to distinguish

collagenous connective tissue from cellular elements.

The underlying principle of trichrome staining involves the sequential use of acid dyes with

varying molecular weights. A polyacid, such as phosphotungstic acid or phosphomolybdic acid,

is used to decolorize collagen, which is then stained by a larger molecular weight dye (typically
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blue or green). A smaller molecular weight yellow or orange dye is employed to stain the

remaining tissue components like cytoplasm and red blood cells.

Chemical and Physical Properties
A summary of the key properties of C.I. Mordant Orange 29 is provided in the table below.

Property Description

Common Name Mordant Orange 29

Synonyms Alizarin Yellow R, C.I. 14030

C.I. Number 14030

CAS Number 2243-76-7

Molecular Formula C₁₃H₉N₃O₅

Molecular Weight 287.23 g/mol

Appearance Rust-colored powder

Class Azo Dye

Experimental Protocols
The following protocols are adaptations of well-established trichrome staining methods,

incorporating C.I. Mordant Orange 29 as a cytoplasmic and erythrocyte stain.

This is one of the most common trichrome stains used to differentiate collagen from muscle. In

this adapted protocol, C.I. Mordant Orange 29 is used to provide a contrasting orange color to

the cytoplasm and erythrocytes.

Principle: This technique utilizes three anionic dyes. A nuclear stain (Weigert's hematoxylin) is

followed by a red cytoplasmic stain (Biebrich scarlet-acid fuchsin). A polyacid is then used to

remove the red dye from collagen, which is subsequently stained blue or green. C.I. Mordant
Orange 29 is introduced to stain erythrocytes and provide a clearer cytoplasmic counterstain.

Reagents:
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Bouin's Fluid (for secondary fixation)

Weigert's Iron Hematoxylin (Working Solution)

Biebrich Scarlet-Acid Fuchsin Solution

Phosphomolybdic-Phosphotungstic Acid Solution

C.I. Mordant Orange 29 Solution (0.5% in 80% ethanol)

Aniline Blue Solution (2.5% in 2% acetic acid) or Light Green SF Yellowish (2% in 2% acetic

acid)

1% Acetic Acid Solution

Procedure:

Deparaffinize sections and hydrate to distilled water.

For formalin-fixed tissues, mordant in Bouin's fluid for 1 hour at 56°C to improve stain quality.

Wash in running tap water for 5-10 minutes to remove the yellow color.

Stain nuclei with Weigert's iron hematoxylin for 10 minutes.

Wash in running tap water for 10 minutes, then rinse in distilled water.

Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.

Rinse in distilled water.

Differentiate in Phosphomolybdic-Phosphotungstic Acid solution for 10-15 minutes, or until

collagen is decolorized.

Transfer to C.I. Mordant Orange 29 solution and stain for 5-10 minutes.

Rinse briefly in distilled water.

Stain in Aniline Blue or Light Green solution for 5-10 minutes.
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Rinse briefly in distilled water.

Differentiate in 1% Acetic Acid solution for 2-5 minutes.

Dehydrate rapidly through graded alcohols, clear in xylene, and mount with a resinous

medium.

Expected Staining Results:

Component Color

Nuclei Black

Cytoplasm, Muscle, Keratin Red

Collagen Blue or Green

Erythrocytes Orange

This method provides a brilliant and detailed staining of various tissue components. The

adaptation involves using C.I. Mordant Orange 29 in the final staining solution.

Principle: Heidenhain's Azan stain uses Azocarmine G to stain nuclei and some cytoplasmic

granules red. After differentiation, a solution containing phosphotungstic acid is used to

decolorize the connective tissue, which is then stained with a mixture of Aniline Blue and an

orange dye.

Reagents:

Azocarmine G Solution (0.1% in 1% glacial acetic acid)

Aniline Alcohol (1% aniline in 90% alcohol)

Acidic Alcohol (1% glacial acetic acid in absolute alcohol)

5% Phosphotungstic Acid Solution

Aniline Blue-Mordant Orange 29 Solution:
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Aniline Blue: 0.5 g

C.I. Mordant Orange 29: 2.0 g

Glacial Acetic Acid: 8.0 mL

Distilled Water: 100.0 mL

Dissolve dyes in water, then add acetic acid and filter.

Procedure:

Deparaffinize sections and hydrate to distilled water.

Stain in Azocarmine G solution at 56-60°C for 30-60 minutes.

Rinse quickly in distilled water.

Differentiate in Aniline Alcohol, checking microscopically until nuclei are distinct and

cytoplasm is pale red.

Rinse briefly in Acidic Alcohol to stop differentiation.

Wash in distilled water.

Mordant in 5% Phosphotungstic Acid solution for 1-2 hours.

Rinse briefly in distilled water.

Stain in the Aniline Blue-Mordant Orange 29 solution for 1-3 hours.

Rinse briefly in distilled water.

Dehydrate quickly through graded alcohols, clear in xylene, and mount.

Expected Staining Results:
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Component Color

Nuclei Bright Red

Muscle Red to Orange

Collagen and Reticulin Deep Blue

Erythrocytes Red-Orange

Glial Fibrils Reddish

Diagrams and Workflows
The following diagrams illustrate the generalized workflows for the adapted trichrome staining

protocols.

Preparation Staining Sequence Final Steps

Start Deparaffinize & Rehydrate Mordant in Bouin's Weigert's Hematoxylin Biebrich Scarlet-Acid Fuchsin Phosphomolybdic-
Phosphotungstic Acid C.I. Mordant Orange 29 Aniline Blue / Light Green Differentiate (Acetic Acid) Dehydrate, Clear & Mount End

Click to download full resolution via product page

Caption: Workflow for Adapted Masson's Trichrome with C.I. Mordant Orange 29.

Preparation Staining and Differentiation Final Steps

Start Deparaffinize & Rehydrate Azocarmine G Stain Differentiate in Aniline Alcohol Mordant in Phosphotungstic Acid Aniline Blue-Mordant Orange 29 Dehydrate, Clear & Mount End

Click to download full resolution via product page

Caption: Workflow for Adapted Heidenhain's Azan Stain with C.I. Mordant Orange 29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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